Cas no 80368-57-6 (1,3-Benzenediol, 5-tetradecyl-)

1,3-Benzenediol, 5-tetradecyl- structure
80368-57-6 structure
Product Name:1,3-Benzenediol, 5-tetradecyl-
CAS No:80368-57-6
MF:C20H34O2
MW:306.482766628265
CID:705781
PubChem ID:21532618
Update Time:2025-04-19

1,3-Benzenediol, 5-tetradecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-tetradecyl-
    • 5-tetradecylbenzene-1,3-diol
    • 80368-57-6
    • DTXSID60615674
    • SCHEMBL11808644
    • Inchi: 1S/C20H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-15-19(21)17-20(22)16-18/h15-17,21-22H,2-14H2,1H3
    • InChI Key: CCCKVVJXRFGMFY-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C=1)CCCCCCCCCCCCCC)O

Computed Properties

  • Exact Mass: 306.255880323g/mol
  • Monoisotopic Mass: 306.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 40.5Ų

1,3-Benzenediol, 5-tetradecyl- Related Literature

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